Cas no 89943-07-7 (1-methyl-2-oxo-3-Piperidinecarbonitrile)

• Product name: 1-methyl-2-oxo-3-Piperidinecarbonitrile
• CAS No: 89943-07-7
• MF: C₇H₁₀N₂O
• MW: 138.1671
• CID: 1120826
• PubChem ID: 56972770

1-methyl-2-oxo-3-Piperidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-oxo-3-Piperidinecarbonitrile
• 1-methyl-2-oxopiperidine-3-carbonitrile
• 89943-07-7
• DTXSID70719819
• SB41589

• MDL： MFCD13176318
• Inchi： InChI=1S/C7H10N2O/c1-9-4-2-3-6(5-8)7(9)10/h6H,2-4H2,1H3
• InChI Key： XBHJJGYOPAAQJL-UHFFFAOYSA-N
• SMILES： CN1CCCC(C#N)C1=O

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 1-methyl-2-oxo-3-Piperidinecarbonitrile

1-Methyl-2-Oxo-3-Piperidinecarbonitrile: A Comprehensive Overview

The compound 1-methyl-2-oxo-3-piperidinecarbonitrile, identified by the CAS number 89943-07-7, is a significant molecule in the field of organic chemistry. This compound belongs to the class of piperidines, which are six-membered ring structures containing one nitrogen atom. The presence of the methyl group at position 1, the oxo group (a carbonyl group) at position 2, and the cyano group (cyanide) at position 3 makes this molecule unique and versatile in its applications.

Recent studies have highlighted the importance of 1-methyl-2-oxo-3-piperidinecarbonitrile in various chemical reactions and synthesis pathways. Its structure allows for a wide range of functional group transformations, making it a valuable intermediate in the synthesis of more complex molecules. For instance, researchers have utilized this compound as a key precursor in the development of novel pharmaceutical agents and advanced materials.

The synthesis of 1-methyl-2-oxo-3-piperidinecarbonitrile has been extensively studied, with several methods reported in the literature. One common approach involves the cyclization of an appropriate amino ketone derivative under specific reaction conditions. The optimization of these conditions has led to higher yields and improved purity, which are critical for its use in downstream applications.

In terms of applications, 1-methyl-2-oxo-3-piperidinecarbonitrile has found utility in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to undergo various nucleophilic and electrophilic reactions makes it a versatile building block for constructing bioactive molecules. Recent research has focused on its potential as a component in anti-cancer drugs, where its unique reactivity could play a role in targeting specific cellular pathways.

Beyond pharmaceuticals, this compound has also been explored in materials science. Its incorporation into polymer systems has shown promise in enhancing mechanical properties and thermal stability. For example, studies have demonstrated that polymers incorporating 1-methyl-2-oxo-3-piperidinecarbonitrile exhibit improved resistance to degradation under harsh environmental conditions.

The structural features of CAS No 89943-07-7 also make it an interesting candidate for catalytic applications. Its nitrogen-containing ring structure can act as a coordinating site for metal ions, enabling it to function as a ligand in catalytic systems. Recent advancements have leveraged this property to develop more efficient catalysts for organic transformations, such as cross-coupling reactions and enantioselective syntheses.

In conclusion, 1-methyl-2-Oxo-3-Piperidinecarbonitrile, with its unique chemical structure and diverse reactivity, continues to be a focal point in both academic and industrial research. Its applications span across pharmaceuticals, materials science, and catalysis, underscoring its importance as a valuable chemical entity. As research progresses, new insights into its properties and potential uses are expected to further enhance its role in modern chemistry.